Cas no 135979-30-5 (1,4-Naphthalenedione, 2-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-)

• Product name: 1,4-Naphthalenedione, 2-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-
• CAS No: 135979-30-5
• MF: C₂₄H₂₆O₃
• MW: 362.461447238922
• CID: 1239716
• PubChem ID: 10090046

1,4-Naphthalenedione, 2-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-
• 2-(3,5-ditert-butyl-4-hydroxyphenyl)naphthalene-1,4-dione
• 135979-30-5
• SCHEMBL3693721
• DTXSID30435503

• Inchi： InChI=1S/C24H26O3/c1-23(2,3)18-11-14(12-19(22(18)27)24(4,5)6)17-13-20(25)15-9-7-8-10-16(15)21(17)26/h7-13,27H,1-6H3
• InChI Key： AECXAZUJJWQNLK-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C2=CC(=O)C3=CC=CC=C3C2=O

Computed Properties

• Exact Mass: 362.18819469g/mol
• Monoisotopic Mass: 362.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 6.1